Cas no 2171883-99-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2171883-99-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6197317
• PubChem ID: 165821326
• Update Time: 2025-10-24

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
• 2171883-99-9
• EN300-1561105

• Inchi： 1S/C25H30N2O5/c1-25(2,14-22(28)26-13-7-12-23(29)30)16-27-24(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,7,12-16H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： OSSCNGBZJNTQJO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acid derivatives like this compound due to their stability and compatibility with automated peptide synthesizers.

The growing demand for peptide-based therapeutics has heightened interest in compounds such as 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in developing novel bioconjugates and prodrugs. Its application extends to drug discovery, where it aids in the synthesis of complex peptide sequences with high purity and yield.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to prevent unwanted side reactions during the coupling process. The Fmoc group is selectively removed under mild basic conditions, preserving the integrity of the peptide chain. This feature is particularly valuable in synthesizing long-chain peptides and modified amino acids, which are increasingly used in oncology and immunology research.

Another trending topic is the sustainability of peptide synthesis. Researchers are exploring greener alternatives to traditional reagents, and 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid aligns with this goal due to its high efficiency and reduced waste generation. Its compatibility with water-based solvents and microwave-assisted synthesis further enhances its appeal in eco-friendly laboratories.

In addition to its synthetic applications, this compound is also studied for its potential in biomaterials and tissue engineering. The Fmoc-amino acid moiety can self-assemble into hydrogels, which are explored for 3D cell culture and wound healing applications. This multidisciplinary utility makes it a hot topic in both chemical and biological research communities.

For those searching "CAS 2171883-99-9 suppliers" or "Fmoc-protected butanoic acid derivatives," it's essential to note that the compound is available in high purity grades (>98%) from specialized chemical vendors. Proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to maintain its stability. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its quality.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171883-99-9) is a versatile building block in modern chemistry and life sciences. Its relevance in peptide drugs, green chemistry, and advanced biomaterials ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to feature in breakthroughs across drug development and nanotechnology.